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Compound of Interest

Compound Name: 1,2-Difluoro-4-iodobenzene

Cat. No.: B1299772 Get Quote

An In-depth Technical Guide to 1,2-Difluoro-4-
iodobenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 1,2-Difluoro-4-iodobenzene. It includes key identifiers, physical and

spectroscopic data, safety information, and a discussion of its chemical reactivity and

applications, particularly in organic synthesis.

Chemical Identity and Structure
1,2-Difluoro-4-iodobenzene, also known as 3,4-difluoroiodobenzene, is an important

fluorinated aromatic compound.[1] Its structure, featuring two fluorine atoms and an iodine

atom on a benzene ring, provides it with unique reactivity, making it a valuable intermediate in

the synthesis of complex organic molecules.[1]
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Identifier Value

IUPAC Name 1,2-difluoro-4-iodobenzene[2][3]

CAS Number 64248-58-4[2][3][4][5][6]

Molecular Formula C₆H₃F₂I[2][6]

Molecular Weight 239.99 g/mol [2][6]

InChI Key KSASJELKLBIMSG-UHFFFAOYSA-N[2][3][6]

SMILES C1=CC(=C(C=C1I)F)F[2][6]

Synonyms
3,4-Difluoroiodobenzene, 1,2-Difluoro-4-iodo-

benzene, 3,4-Difluorophenyl iodide[2][6][7][8]

Physical Properties
The physical characteristics of 1,2-Difluoro-4-iodobenzene are summarized in the table

below. It is typically a clear, colorless to slightly colored liquid or a low-melting solid.[9][10]

Property Value

Appearance
Clear colorless to pink or slightly brown liquid;

Light yellow to dark red solid (below 25°C)[9][10]

Boiling Point 177-178 °C (lit.)[5][10]

Melting Point 32°C to 35°C[9]

Density 1.99 g/mL at 25 °C (lit.)[5]

Refractive Index (n20/D) 1.558 (lit.)[5]

Flash Point 163 °F (72.8 °C)[5][10]

Water Solubility Insoluble[10]
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1,2-Difluoro-4-iodobenzene is a versatile building block in organic synthesis, primarily due to

the reactivity of the carbon-iodine bond.[1] The presence of the fluorine atoms influences the

electronic properties of the benzene ring, enhancing its utility in various reactions.[1]

Key Reactions:

Cross-Coupling Reactions: It is an excellent substrate for various metal-catalyzed cross-

coupling reactions, such as Suzuki, Heck, and Sonogashira couplings.[1] The iodine atom

serves as a reactive site for the introduction of new carbon-carbon or carbon-heteroatom

bonds.[1]

Aromatization Reactions: This compound can be utilized in aromatization reactions.[5]

Intermediate for Complex Molecules: Due to its reactivity, it is a crucial intermediate in the

synthesis of pharmaceuticals and advanced materials, including those used in organic light-

emitting diodes (OLEDs).[1] The fluorine atoms can improve the metabolic stability, efficacy,

and lipophilicity of drug candidates.[1]
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Diagram 1: Role as a synthetic building block.

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 1,2-Difluoro-4-
iodobenzene.

Spectroscopy Data Highlights

¹H NMR
Spectra available, shows signals in the aromatic

region.

¹³C NMR
Spectra available from sources like Sigma-

Aldrich.[2]

Mass Spectrometry (GC-MS)
A molecular ion peak corresponding to its

molecular weight is observed.[2]

IR Spectroscopy
Characteristic peaks for C-F and C-I bonds, as

well as aromatic C-H and C=C stretching.

Experimental Protocols
General Protocol for Suzuki Cross-Coupling Reaction:

The Suzuki reaction is a widely used method for forming carbon-carbon bonds. A general

procedure using 1,2-Difluoro-4-iodobenzene is outlined below. Note: This is a generalized

protocol and specific conditions may vary based on the coupling partner and desired product.

Researchers should consult relevant literature for optimized procedures.

Reactant Preparation: In a reaction vessel, combine 1,2-Difluoro-4-iodobenzene (1

equivalent), a boronic acid or ester derivative (1.1-1.5 equivalents), and a palladium catalyst

(e.g., Pd(PPh₃)₄, 1-5 mol%).

Solvent and Base Addition: Add a suitable solvent system (e.g., toluene, dioxane, or a

mixture with water) and a base (e.g., K₂CO₃, Cs₂CO₃, or Na₂CO₃, 2-3 equivalents).

Reaction Execution: Purge the mixture with an inert gas (e.g., argon or nitrogen) and heat to

the desired temperature (typically 80-110 °C) with stirring. Monitor the reaction progress
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using techniques like TLC or GC-MS.

Work-up and Purification: Upon completion, cool the reaction mixture to room temperature.

Dilute with an organic solvent and wash with water or brine. Dry the organic layer over an

anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure.

The crude product can then be purified using column chromatography, recrystallization, or

distillation.
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Diagram 2: Suzuki cross-coupling workflow.
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Safety and Handling
1,2-Difluoro-4-iodobenzene is considered a hazardous substance and should be handled with

appropriate safety precautions in a well-ventilated area or fume hood.[7][11]

Hazard Class GHS Classification

Skin Corrosion/Irritation Category 2 (Causes skin irritation)[2][7]

Serious Eye Damage/Irritation Category 2A (Causes serious eye irritation)[2][7]

Specific Target Organ Toxicity (Single Exposure)
Category 3 (May cause respiratory irritation)[2]

[7]

Flammability Combustible liquid[7]

Precautionary Statements:

Prevention: Wear protective gloves, clothing, and eye/face protection.[7][11] Wash skin

thoroughly after handling.[7][11] Avoid breathing fumes, mist, or vapors.[7] Keep away from

heat, sparks, and open flames.[7]

Response: In case of skin contact, wash with plenty of soap and water.[11] If in eyes, rinse

cautiously with water for several minutes.[11] If inhaled, move to fresh air.[11]

Storage: Store in a well-ventilated place and keep the container tightly closed.[11]

Disposal: Dispose of contents/container to an approved waste disposal plant.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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